5-{[4-(cyclopropylmethyl)-3-isopropyl-1,4-diazepan-1-yl]carbonyl}pyridin-2(1H)-one

• IUPAC Name: 5-[4-(cyclopropylmethyl)-3-propan-2-yl-1,4-diazepane-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C18H27N3O2/c1-13(2)16-12-21(9-3-8-20(16)11-14-4-5-14)18(23)15-6-7-17(22)19-10-15/h6-7,10,13-14,16H,3-5,8-9,11-12H2,1-2H3,(H,19,22)
• InChI Key: MUKULMQRRAFEFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCCN1CC2CC2)C(=O)C3=CNC(=O)C=C3
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

The compound “5-{[4-(cyclopropylmethyl)-3-isopropyl-1,4-diazepan-1-yl]carbonyl}pyridin-2(1H)-one” is also known as Dabigatran etexilate. It is an aromatic amide obtained by formal condensation of the carboxy group of 2-{[(4-{N’-[(hexyloxy)carbonyl]carbamimidoyl}phenyl)amino]methyl}-1-methyl-1H-benzimidazole-5-carboxylic acid with the secondary amino group of ethyl N-pyridin-2-yl-beta-alaninate.

Synthesis Analysis

The synthesis of Dabigatran etexilate involves easily available commercial raw materials with Acylation from n-hexyl chloroformate. The process yields Dabigatran Etexilate from the methane sulfonic acid, finally as a dabigatran etexilate mesylate salt.

Molecular Structure Analysis

The molecular formula of Dabigatran etexilate is C34H41N7O5. Its average mass is 627.733 Da and its monoisotopic mass is 627.316895 Da.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of Dabigatran etexilate are complex and involve several steps. The process involves the use of n-hexyl chloroformate and methane sulfonic acid.

Physical And Chemical Properties Analysis

Dabigatran etexilate is a solid substance. More specific physical and chemical properties such as color, odor, and odor threshold are not available.

Mechanism of Action

Dabigatran etexilate is a prodrug for dabigatran, a thrombin inhibitor and anticoagulant which is used for the prevention of stroke and systemic embolism.

Safety and Hazards

Dabigatran etexilate is suspected of damaging fertility or the unborn child, causes damage to organs through prolonged or repeated exposure, and may cause long-lasting harmful effects to aquatic life. It is advised not to ingest, inhale, or have dermal contact with the substance.